Cas no 2171756-26-4 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid
• CAS No: 2171756-26-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6358886
• PubChem ID: 165527242
• Update Time: 2025-08-02

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]cyclohexane-1-carboxylic acid
• EN300-1496037
• 2171756-26-4

• Inchi： 1S/C26H30N2O6/c1-33-15-23(24(29)27-22-13-7-6-12-20(22)25(30)31)28-26(32)34-14-21-18-10-4-2-8-16(18)17-9-3-5-11-19(17)21/h2-5,8-11,20-23H,6-7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： VYXAXNNUNNSYEH-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid (CAS No. 2171756-26-4)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid, identified by its CAS number 2171756-26-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structure with multiple functional groups, exhibits potential applications in the development of novel therapeutic agents. Its unique chemical architecture, comprising a cyclohexane ring, an amide linkage, and substituents such as a fluorenylmethoxycarbonyl (Fmoc) group and methoxypropanamido moiety, positions it as a versatile intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The Fmoc group, specifically the {(9H-fluoren-9-yl)methoxycarbonyl} moiety, is particularly noteworthy due to its widespread use in peptide synthesis as an amino protecting group. The incorporation of this group into the molecule suggests potential applications in peptide-based drug development or as a building block for more complex peptidomimetics. Additionally, the presence of a 3-methoxypropanamido substituent introduces additional complexity, which may influence the compound's solubility, metabolic stability, and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The cyclohexane ring in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid may contribute to its binding affinity and selectivity for certain biological receptors. This structural feature has been extensively studied in the context of designing molecules with improved pharmacological profiles.

In the realm of drug discovery, the synthesis of analogs derived from this compound has become a focal point for medicinal chemists. By modifying specific functional groups or introducing new ones, researchers aim to optimize bioactivity while minimizing off-target effects. The methoxypropanamido moiety, for instance, can be modified to alter hydrophobicity or charge distribution, which are critical parameters in determining a drug's efficacy and safety.

One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. Ongoing research suggests that derivatives of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid may exhibit inhibitory activity against specific enzymes or receptors implicated in diseases such as cancer, inflammation, or neurodegeneration. Preclinical studies have begun to explore these possibilities, leveraging both in vitro and in vivo models to assess their therapeutic potential.

The chemical synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) may be employed to construct the complex core structure efficiently. The introduction of the Fmoc protecting group during synthesis is particularly critical, as it allows for controlled modification of other functional sites while maintaining overall structural integrity.

The role of computational tools in optimizing synthetic routes cannot be overstated. Software packages capable of predicting reaction outcomes and identifying optimal conditions have streamlined the process of developing efficient synthetic strategies. These tools help chemists navigate complex reaction networks and minimize trial-and-error experimentation.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The structural motifs present in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid provide a rich foundation for further exploration. By integrating insights from structural biology and computational modeling, researchers can engineer derivatives with enhanced potency and selectivity.

The impact of this compound extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in libraries of novel compounds like this one to screen against diverse biological targets. High-throughput screening (HTS) technologies enable rapid assessment of large compound collections, accelerating the discovery process.

The safety and regulatory aspects of developing new chemical entities are also critical considerations. Comprehensive toxicological studies are essential to ensure that compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid are safe for human use before they proceed to clinical trials. Regulatory agencies require stringent documentation to support their approval for therapeutic use.

In conclusion,2-2-( {(9H-fluoren - 9 - ylmethoxycarbonyl } amino ) - 3 - meth oxy pro pan amid oc yclo hex ane - 1 - car boxy lic ac id ( CAS No . 2171756 - 26 - 4 ) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical features make it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases . As research progresses , we can expect more insights into its potential applications , further refining our understanding of its role in modern medicine .